Cas no 1443307-44-5 (2-(4-pentylsulfanylphenyl)ethanol)

• Product Name: 2-(4-pentylsulfanylphenyl)ethanol
• CAS No: 1443307-44-5
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• MDL: MFCD22370219
• CID: 5150821
• Update Time: 2026-03-03

2-(4-pentylsulfanylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-pentylsulfanylphenyl)ethanol

• MDL： MFCD22370219
• Inchi： 1S/C13H20OS/c1-2-3-4-11-15-13-7-5-12(6-8-13)9-10-14/h5-8,14H,2-4,9-11H2,1H3
• InChI Key： XREDVERSKXEIBW-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=C(SCCCCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-pentylsulfanylphenyl)ethanol

Research Brief on 2-(4-pentylsulfanylphenyl)ethanol (CAS: 1443307-44-5) in Chemical Biology and Pharmaceutical Applications

2-(4-pentylsulfanylphenyl)ethanol (CAS: 1443307-44-5) is a synthetic organic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a phenyl ring substituted with a pentylsulfanyl group at the para position and an ethanol moiety, making it a versatile intermediate for further chemical modifications. Recent studies have explored its role in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a modulator of the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases and cancer. The researchers synthesized a series of derivatives based on 2-(4-pentylsulfanylphenyl)ethanol and evaluated their biological activity. The results demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for anti-inflammatory drug development.

In another recent study, 2-(4-pentylsulfanylphenyl)ethanol was utilized as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer cells. The compound's ability to form stable hydrogen bonds and hydrophobic interactions with target proteins was highlighted as a key advantage. Preliminary data from cell-based assays showed promising activity against breast cancer cell lines, with IC50 values in the low micromolar range.

Further research has explored the compound's pharmacokinetic properties. A 2024 preclinical study reported that 2-(4-pentylsulfanylphenyl)ethanol exhibits favorable metabolic stability and moderate blood-brain barrier permeability, making it a candidate for central nervous system (CNS)-targeted therapies. However, challenges such as solubility and bioavailability were noted, prompting ongoing efforts to optimize its formulation.

The synthetic routes to 2-(4-pentylsulfanylphenyl)ethanol have also been refined in recent years. A novel catalytic method using palladium nanoparticles was reported to improve yield and reduce byproducts, addressing previous scalability issues. This advancement is expected to facilitate larger-scale production for further pharmacological testing.

In conclusion, 2-(4-pentylsulfanylphenyl)ethanol (CAS: 1443307-44-5) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and ongoing optimization efforts. Future research directions include structure-activity relationship (SAR) studies to enhance potency and selectivity, as well as in vivo efficacy evaluations in disease models. The compound's versatility and recent progress in its applications underscore its potential as a valuable tool in drug discovery pipelines.